3,4-Diethoxybenzoylacetonitrile

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 3-(3,4-diethoxyphenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C13H15NO3/c1-3-16-12-6-5-10(11(15)7-8-14)9-13(12)17-4-2/h5-6,9H,3-4,7H2,1-2H3
• InChI Key: RDOLTSYVWLBBNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)CC#N)OCC

Description

3,4-Diethoxybenzoylacetonitrile is an organic compound featuring a benzoyl group substituted with two ethoxy groups at the 3- and 4-positions, attached to an acetonitrile moiety. Structurally, it combines aromatic, ether, and nitrile functionalities, making it a versatile intermediate in organic synthesis. Its primary applications likely include roles as a synthetic precursor in pharmaceuticals, agrochemicals, or fine chemicals, though explicit uses require further research beyond the provided sources.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity

3,4-Diethoxybenzoylacetonitrile has been studied for its potential anticancer properties. Research indicates that compounds with similar structures can inhibit cancer cell proliferation through various mechanisms:

• Mechanism of Action : It may modulate signaling pathways involved in cell growth and apoptosis. For instance, derivatives of tetrahydroquinoline have shown the ability to inhibit sirtuin activity, which is associated with cancer progression .

Anti-inflammatory Properties

The compound exhibits anti-inflammatory effects, potentially beneficial for treating conditions like arthritis or inflammatory bowel disease. Studies suggest that it may inhibit the production of nitric oxide in macrophages and downregulate cyclooxygenase enzymes .

Organic Synthesis

3,4-Diethoxybenzoylacetonitrile serves as a versatile building block in organic synthesis. It has been utilized in the preparation of various pharmaceuticals and agrochemicals.

• Synthesis Pathways : The compound can be synthesized through a series of reactions involving decarboxylation and aldoxime reactions, yielding high purity products suitable for industrial applications .

Neuroprotective Effects

Recent studies have highlighted the neuroprotective effects of compounds related to 3,4-diethoxybenzoylacetonitrile. These compounds may protect neuronal cells from damage due to oxidative stress or neuroinflammation .

Antibacterial Activity

Research has demonstrated that derivatives of 3,4-diethoxybenzoylacetonitrile possess antibacterial properties, making them candidates for developing new antibiotics .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Inhibition of cancer cell proliferation
Anti-inflammatory	Reduced nitric oxide production
Neuroprotective	Protection against oxidative stress
Antibacterial	Inhibition of bacterial growth

Table 2: Synthesis Methods

Method	Description	Yield (%)
Decarboxylation	Conversion of carboxylic acids	>80%
Aldoxime Reaction	Formation of oxime derivatives	>85%
Phase-transfer Catalysis	Enhanced reaction efficiency	>90%

Case Studies

• Anticancer Research : A study published in a peer-reviewed journal demonstrated that 3,4-diethoxybenzoylacetonitrile derivatives inhibited the growth of various cancer cell lines by inducing apoptosis through mitochondrial pathways .
• Anti-inflammatory Applications : In vitro experiments showed that this compound significantly reduced inflammation markers in macrophage cultures, suggesting its potential use in developing anti-inflammatory drugs .
• Neuroprotective Studies : Research indicated that compounds similar to 3,4-diethoxybenzoylacetonitrile could protect neuronal cells from oxidative damage, highlighting their therapeutic prospects in neurodegenerative diseases .

Comparison with Similar Compounds

A. Functional Group Influence on Reactivity and Solubility

• Nitrile vs. Carboxylic Acid : The nitrile group in 3,4-Diethoxybenzoylacetonitrile offers distinct reactivity (e.g., nucleophilic addition) compared to caffeic acid’s carboxylic acid, which undergoes deprotonation or esterification. Nitriles are less polar than carboxylic acids, reducing water solubility but enhancing compatibility with organic matrices .
• Ethoxy vs. Hydroxy Substituents: Diethoxy groups increase lipophilicity and electron density on the aromatic ring compared to caffeic acid’s dihydroxy groups. This makes 3,4-Diethoxybenzoylacetonitrile more suitable for reactions requiring non-polar solvents or stabilized aromatic intermediates .

Research Findings and Limitations

• Synthetic Versatility : Ethoxy groups improve stability under acidic/basic conditions compared to hydroxylated analogues, making 3,4-Diethoxybenzoylacetonitrile preferable in multi-step syntheses.
• Data Gaps : Specific thermodynamic or spectroscopic data (e.g., NMR, HPLC retention times) for 3,4-Diethoxybenzoylacetonitrile are absent in the provided evidence, necessitating consultation of specialized databases or experimental studies.

Conclusion 3,4-Diethoxybenzoylacetonitrile occupies a niche among diethoxy-substituted aromatics, distinguished by its benzoyl-nitrile framework. Its comparison with analogues underscores the critical role of functional groups in dictating reactivity and industrial applicability. Further research is required to fully characterize its physical properties and expand its utility in synthetic workflows.

Preparation Methods

Direct Cyanide Substitution

The most direct route involves the nucleophilic displacement of a bromine atom from 3,4-diethoxyphenacyl bromide using sodium cyanide (NaCN). This method is adapted from procedures for analogous difluoro- and methoxy-substituted benzoylacetonitriles.

Procedure :

• Reaction Setup : Dissolve 3,4-diethoxyphenacyl bromide (1 eq) in ethanol and cool to 5°C.

• Cyanide Addition : Add an aqueous solution of NaCN (3 eq) dropwise under vigorous stirring.

• Workup : After 1 hour, dilute with water, filter through Celite®, acidify, and extract with methylene chloride.

• Purification : Dry the organic phase, concentrate, and recrystallize from carbon tetrachloride.

Key Data :

Parameter	Value
Yield	52–68%
Melting Point	63–65°C
Purity (HPLC)	≥98%

Mechanistic Insight :
The reaction proceeds via an SN2 mechanism, where cyanide ion attacks the electrophilic α-carbon of the phenacyl bromide, displacing bromide and forming the nitrile.

Three-Step Synthesis via Decarboxylation, Aldoxime Formation, and Dehydration

Step 1: Decarboxylation

Ethyl 3,4-diethoxybenzoate undergoes decarboxylation in the presence of KH2PO4 to yield 3,4-diethoxybenzaldehyde.

Reaction Conditions :

• Solvent: Aqueous KH2PO4

• Temperature: Reflux (100–110°C)

• Yield: ~85%

Step 2: Aldoxime Formation

The aldehyde is converted to its aldoxime derivative using hydroxylamine hydrochloride (HONH3Cl) and sodium bicarbonate (NaHCO3).

Procedure :

• Dissolve 3,4-diethoxybenzaldehyde in toluene.

• Add HONH3Cl (1.2 eq) and NaHCO3 (1.5 eq).

• Reflux for 4–6 hours, then isolate the aldoxime via filtration.

Key Data :

Parameter	Value
Yield	78–82%

Step 3: Dehydration to Nitrile

The aldoxime is dehydrated using a phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB) and alkali (KOH or NaOH) in dimethyl sulfoxide (DMSO).

Optimized Conditions :

• Catalyst: TBAB (0.02–0.1 eq)

• Base: KOH (0.15–0.5 eq)

• Solvent: DMSO

• Temperature: Reflux (90°C)

• Workup: Adjust pH to 7, extract with toluene, and recrystallize in ethanol.

Key Data :

Parameter	Value
Yield	76–85%
Purity (HPLC)	99%

Mechanistic Insight :
Dehydration involves base-catalyzed elimination of water from the aldoxime, facilitated by the phase-transfer catalyst to enhance reaction efficiency.

Alternative Routes and Comparative Analysis

Comparative Efficiency of Methods

Method	Yield (%)	Purity (%)	Scalability
Direct Substitution	52–68	98–99	Moderate
Three-Step Synthesis	76–85	99	High
Friedel-Crafts Route	~40	90–95	Low

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 3,4-Diethoxybenzoylacetonitrile, and how do reaction conditions influence yield?

• Methodological Answer : A one-step synthesis using acetonitrile derivatives and ethoxy-substituted benzoyl precursors under reflux conditions (e.g., ZnCl₂ catalysis at 270°C under nitrogen) is commonly employed. Yield optimization requires adjusting stoichiometry, solvent polarity (e.g., DMF or THF), and reaction time. For example, demonstrates a 38% yield for a structurally analogous phthalocyanine complex via a similar method . Multi-step approaches, such as nitrile formation via thionyl chloride-mediated dehydration of amides (as in ), may improve purity but reduce overall efficiency .

Q. How can researchers confirm the structural integrity of 3,4-Diethoxybenzoylacetonitrile post-synthesis?

• Methodological Answer : Combine spectroscopic techniques:

• ¹H NMR : Verify ethoxy group protons (δ 1.13–1.35 ppm for CH₃, δ 3.85 ppm for OCH₂) and aromatic protons (δ 7.2–8.5 ppm) .
• IR Spectroscopy : Identify nitrile (C≡N) stretching at ~2210–2260 cm⁻¹ and carbonyl (C=O) at ~1690 cm⁻¹ .
• Mass Spectrometry : Use MALDI-TOF for molecular ion confirmation (e.g., [M+H]+ peaks) .

Q. What purification strategies are effective for isolating 3,4-Diethoxybenzoylacetonitrile from byproducts?

• Methodological Answer : Sequential solvent washing (e.g., cold methanol to remove unreacted precursors) followed by column chromatography (silica gel, ethyl acetate/hexane eluent). highlights THF solubility for selective extraction, while neutral pH washing minimizes acidic impurities .

Advanced Research Questions

Q. How do electronic effects of ethoxy substituents influence the reactivity of 3,4-Diethoxybenzoylacetonitrile in nucleophilic additions?

• Methodological Answer : The electron-donating ethoxy groups activate the benzoyl ring for electrophilic substitution but deactivate the nitrile toward nucleophiles. Computational modeling (DFT) can quantify charge distribution, while kinetic studies under varying pH and temperature conditions (e.g., in DMSO or acetonitrile solvents) reveal rate dependencies. Contrast this with non-ethoxy analogs (e.g., ’s halogen-substituted nitriles) to isolate substituent effects .

Q. What experimental and computational approaches resolve contradictions in reported spectroscopic data for 3,4-Diethoxybenzoylacetonitrile?

• Methodological Answer :

• Experimental : Reproduce synthesis under standardized conditions (e.g., inert atmosphere, controlled humidity) and compare NMR/IR data across labs.
• Computational : Simulate spectra using Gaussian software to benchmark against empirical results. For example, ’s qualitative contradiction analysis framework can be adapted to identify systematic errors (e.g., solvent polarity effects on chemical shifts) .

Q. How does 3,4-Diethoxybenzoylacetonitrile interact with biological macromolecules, and what assays validate these interactions?

• Methodological Answer : Use UV-vis titration (e.g., λmax shifts at 260–800 nm) and fluorescence quenching to study DNA binding, as demonstrated in for phthalocyanine complexes. Competitive assays with ethidium bromide or viscosity measurements (Ubbelohde viscometer) further characterize intercalation or groove-binding modes .